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Compound of Interest

Compound Name:
4-(tert-Butoxycarbonyl)benzoic

acid

Cat. No.: B042511 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
The nomenclature "4-(tert-Butoxycarbonyl)benzoic acid" presents a critical ambiguity within

chemical literature and databases, referring to two distinct molecular structures with profoundly

different applications. For the researcher and drug development professional, a precise

understanding of the intended compound is paramount to experimental success. This guide

provides a comprehensive technical overview of both entities, elucidating their unique chemical

structures, properties, synthesis, and applications to ensure clarity and scientific integrity in

their use.

The two compounds addressed are:

4-(((tert-butoxy)carbonyl)amino)benzoic acid: A key building block in peptide synthesis and

medicinal chemistry, where a Boc-protected amine is situated at the para-position of the

benzoic acid.

4-(tert-Butoxycarbonyl)benzoic acid: A mono-protected dicarboxylic acid, also known as

mono-tert-butyl terephthalate, pivotal in polymer chemistry and the synthesis of metal-

organic frameworks (MOFs).
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This document will address each compound in separate, dedicated sections to provide a clear

and unambiguous reference for the scientific community.

Part A: 4-(((tert-butoxy)carbonyl)amino)benzoic acid
Also known as N-Boc-4-aminobenzoic acid or Boc-4-Abz-OH, this compound is a bifunctional

molecule of significant interest in the synthesis of complex organic molecules, particularly in the

pharmaceutical industry.[1]

Chemical Structure and Properties
The structure consists of a benzoic acid core with an amino group at the 4-position, which is

protected by a tert-butoxycarbonyl (Boc) group.[1] This protecting group strategy is

fundamental in organic synthesis, allowing for the selective reaction of the carboxylic acid

moiety while the nucleophilic amine is masked.[2][3] The Boc group is known for its stability

under a wide range of reaction conditions, yet it can be readily removed under acidic

conditions, making it an ideal choice for multi-step syntheses.[2][3]

Property Value Source

CAS Number 66493-39-8 [4]

Molecular Formula C12H15NO4 [4]

Molecular Weight 237.25 g/mol [4]

Appearance White to off-white solid [1]

Solubility

Soluble in organic solvents like

dichloromethane and dimethyl

sulfoxide; less soluble in water.

[1]

Synthesis
The most common synthetic route to 4-(((tert-butoxy)carbonyl)amino)benzoic acid involves the

reaction of 4-aminobenzoic acid with di-tert-butyl dicarbonate (Boc anhydride) in the presence

of a base.
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4-Aminobenzoic Acid

+Di-tert-butyl dicarbonate (Boc)2O

Base (e.g., NaOH, Et3N)
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Self-Assembly Process

4-(tert-Butoxycarbonyl)benzoic acid

Coordination
(-COOH with Metal)

Metal Ion Cluster

Functionalized MOF Structure
(Pores modified by -tBu groups)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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